
An In-depth Technical Guide to 1-(Benzyloxy)-3-
(chloromethyl)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(Benzyloxy)-3-

(chloromethyl)benzene

Cat. No.: B139797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 1-(Benzyloxy)-3-(chloromethyl)benzene, a key intermediate in organic

synthesis. This document is intended to serve as a valuable resource for professionals in

research and development, particularly in the pharmaceutical and chemical industries.

Chemical Identity and Properties
1-(Benzyloxy)-3-(chloromethyl)benzene, also known as 3-(benzyloxy)benzyl chloride, is a

disubstituted aromatic compound. Its structure features a benzyl ether and a chloromethyl

group attached to a benzene ring at the meta position. This unique combination of functional

groups makes it a versatile building block for the synthesis of more complex molecular

architectures.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 24033-03-2[1][2][3]

Molecular Formula C₁₄H₁₃ClO[2]

Molecular Weight 232.71 g/mol [1][2]

IUPAC Name 1-(Benzyloxy)-3-(chloromethyl)benzene

InChI Key MKXVKELDRLNWGV-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value

Physical State Colorless Oil[2]

Boiling Point Data not available

Melting Point Not reported[1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, Methanol[2]

Storage Store at 0-8 °C[2]

Spectroscopic Data
While complete spectral data is not readily available in all public databases, the expected

spectral characteristics are summarized below based on the compound's structure.

Table 3: Spectroscopic Characteristics
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Technique Expected Data

¹H NMR

Key signals include the benzyloxy methylene

protons (CH₂) around δ 4.8–5.2 ppm and the

chloromethyl methylene protons (CH₂) around δ

4.5–4.7 ppm.[1] Aromatic protons would appear

in the δ 6.8-7.5 ppm region.

¹³C NMR
Expected signals for benzylic carbons, aromatic

carbons, and the chloromethyl carbon.

Mass Spec (EI)

The molecular ion peak (M⁺) is expected at m/z

232.[1] Fragmentation would likely involve the

loss of a chlorine atom and cleavage at the

benzylic positions.

Infrared (IR)

Characteristic peaks for C-O-C ether stretching,

C-H aromatic and aliphatic stretching, and C-Cl

stretching.

Synthesis and Experimental Protocols
1-(Benzyloxy)-3-(chloromethyl)benzene can be synthesized through several routes. The

following protocols are based on established chemical transformations.

Synthesis from m-Cresol
This two-step synthesis involves the benzylation of m-cresol followed by radical chlorination of

the methyl group.
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Caption: Synthesis of 1-(Benzyloxy)-3-(chloromethyl)benzene from m-Cresol.

Experimental Protocol:

Step 1: Benzylation of m-Cresol. To a solution of m-cresol in dimethylformamide (DMF), add

potassium carbonate (K₂CO₃) as a base.[1] Add benzyl bromide dropwise to the mixture.

Heat the reaction mixture to 80-100°C and stir until the reaction is complete (monitored by

TLC).[1] The resulting product is 3-benzyloxytoluene, with an approximate yield of 85%.[1]

Step 2: Radical Chlorination. The 3-benzyloxytoluene is then subjected to radical

chlorination.[1] Using a catalyst such as 1-butyl-3-methylimidazolium chloride (0.5 mol%) in a

solvent like tetrafluorohexane, chlorine gas is introduced while irradiating with LED light (450

nm) at a temperature of 58°C.[1] This method selectively chlorinates the methyl group,

yielding the final product with a high yield (around 99.2%).[1]

Synthesis from 3-Hydroxybenzyl Alcohol
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This route involves protecting the hydroxyl group via benzylation, followed by conversion of the

alcohol to a chloride.

Experimental Protocol:

Step 1: Benzylation of 3-Hydroxybenzyl Alcohol. In a flask, 3-hydroxybenzyl alcohol is

dissolved in tetrahydrofuran (THF). Sodium hydride (NaH) is added as a strong base at 0°C

to deprotonate the phenolic hydroxyl group. Benzyl bromide is then added, and the reaction

is allowed to warm to room temperature. This step yields 3-benzyloxybenzyl alcohol.

Step 2: Conversion to Chloride. The 3-benzyloxybenzyl alcohol is dissolved in

dichloromethane (DCM). Thionyl chloride (SOCl₂) is added, and the mixture is refluxed.[1]

This converts the primary alcohol to the corresponding chloride, 1-(benzyloxy)-3-
(chloromethyl)benzene, with a yield of approximately 90%.[1]

Reactivity and Applications in Drug Development
The reactivity of 1-(benzyloxy)-3-(chloromethyl)benzene is primarily dictated by its two

functional groups. The benzyloxy group can serve as a protecting group, while the chloromethyl

group is an excellent electrophilic site for nucleophilic substitution reactions.

Key Reactions

Potential Products

1-(Benzyloxy)-3-
(chloromethyl)benzene

Nucleophilic Substitution
(e.g., with -CN, -OR, -NR₂)Nu⁻

Reduction
(e.g., with LiAlH₄)

[H]

Substituted Nitriles

Ethers & Amines

1-(Benzyloxy)-3-methylbenzene
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Caption: Reactivity of 1-(Benzyloxy)-3-(chloromethyl)benzene.
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This compound serves as a crucial starting material or intermediate in the synthesis of a variety

of organic molecules.[1] Its derivatives have been investigated for several potential therapeutic

applications:

Anti-HIV Activity: Benzyloxy compounds have been explored in the development of non-

nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV.[1]

Anti-inflammatory Effects: Derivatives may possess anti-inflammatory properties, making

them candidates for new therapeutic agents for inflammatory diseases.[1]

Anticancer Potential: The structural motifs present in this compound are found in molecules

that have shown cytotoxic effects on cancer cell lines, potentially through the induction of

apoptosis.[1]

Safety and Handling
1-(Benzyloxy)-3-(chloromethyl)benzene is classified as an irritant. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Table 4: Safety Information

Hazard Information Precautionary Measures

Hazard Codes Xi (Irritant)[2]

Risk Statements
R36/37/38: Irritating to eyes, respiratory system,

and skin.[2]

Safety Statements

S26: In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice.[2]

Transport Information UN 3077[2]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Benzyloxy)-3-(chloromethyl)benzene | 24033-03-2 | Benchchem [benchchem.com]

2. 1-BENZYLOXY-3-CHLOROMETHYL-BENZENE CAS#: 24033-03-2
[m.chemicalbook.com]

3. 24033-03-2|1-(Benzyloxy)-3-(chloromethyl)benzene|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-(Benzyloxy)-3-
(chloromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139797#1-benzyloxy-3-chloromethyl-benzene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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